Cas no 1805404-09-4 (2-Chloro-6-(difluoromethyl)-5-fluoro-3-nitropyridine)
2-Chloro-6-(difluoromethyl)-5-fluoro-3-nitropyridine is a fluorinated nitropyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its key structural features—chloro, difluoromethyl, fluoro, and nitro substituents—enhance reactivity and selectivity, making it a valuable intermediate for constructing complex heterocyclic compounds. The electron-withdrawing nitro group facilitates nucleophilic substitution reactions, while the difluoromethyl moiety contributes to improved metabolic stability in derived molecules. This compound is particularly useful in the development of advanced crop protection agents and bioactive molecules due to its balanced lipophilicity and electronic properties. High purity grades ensure consistent performance in synthetic applications. Proper handling is advised due to its reactive functional groups.
1805404-09-4 structure
Product Name:2-Chloro-6-(difluoromethyl)-5-fluoro-3-nitropyridine
CAS No:1805404-09-4
MF:C6H2ClF3N2O2
MW:226.540490627289
CID:4808991
Update Time:2025-11-02
2-Chloro-6-(difluoromethyl)-5-fluoro-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-6-(difluoromethyl)-5-fluoro-3-nitropyridine
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- Inchi： 1S/C6H2ClF3N2O2/c7-5-3(12(13)14)1-2(8)4(11-5)6(9)10/h1,6H
- InChI Key： PWEJYFXSGCCPKB-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(C(F)F)=N1)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- XLogP3: 2.4
- Topological Polar Surface Area: 58.7
2-Chloro-6-(difluoromethyl)-5-fluoro-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029054759-1g |
2-Chloro-6-(difluoromethyl)-5-fluoro-3-nitropyridine |
1805404-09-4 | 97% | 1g |
$1,460.20 | 2022-04-01 |
2-Chloro-6-(difluoromethyl)-5-fluoro-3-nitropyridine Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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